Cas no 63716-82-5 (2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol)

• Product Name: 2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol
• CAS No: 63716-82-5
• MF: C₁₉H₃₉N₃O
• MW: 325.532465219498
• CID: 1656907
• PubChem ID: 113782
• Update Time: 2025-04-21

2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[5-(diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]oct-3-yl]ethanol
• 2-[2-[[5-(diethylamino)pentan-2-ylamino]methyl]-1-azabicyclo[2.2.2]octan-3-yl]ethanol
• 3-Quinuclidineethanol, 2-(((4-diethylamino-1-methyl)butyl)aminomethyl)-
• BRN 0398304
• AKOS030255857
• DTXSID60980112
• 2-[2-({[5-(Diethylamino)pentan-2-yl]amino}methyl)-1-azabicyclo[2.2.2]octan-3-yl]ethan-1-ol
• 63716-82-5
• Of-664

• Inchi： 1S/C19H39N3O/c1-4-21(5-2)11-6-7-16(3)20-15-19-18(10-14-23)17-8-12-22(19)13-9-17/h16-20,23H,4-15H2,1-3H3
• InChI Key： GQKINSNJXWWLPV-UHFFFAOYSA-N
• SMILES： OCCC1C(CNC(C)CCCN(CC)CC)N2CCC1CC2

Computed Properties

• Exact Mass: 325.30957
• Monoisotopic Mass: 325.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.521
• PSA: 38.74